3-(2-fluorophenyl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H16FN5O4/c1-27-19(29)11-10-17(26-27)13-6-2-4-8-16(13)25-20(30)14-12-24-22(32)28(21(14)31)18-9-5-3-7-15(18)23/h2-12H,1H3,(H,24,32)(H,25,30)
• InChI Key: HQIOCSLRFHKXRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3=CNC(=O)N(C3=O)C4=CC=CC=C4F
• Molecular Formula: C22H16FN5O4
• Molecular Weight: 433.4 g/mol

Description

3-(2-fluorophenyl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H16FN5O4 and its molecular weight is 433.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Research has explored the synthesis of new derivatives of tetrahydropyrimidine compounds. For instance, Fadda, Bondock, Khalil, and Tawfik (2013) investigated the synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazipen derivatives, emphasizing the versatility of these compounds in chemical synthesis (Fadda et al., 2013).

Potential Antitubercular Activity

Compounds similar to the one have been evaluated for their antitubercular properties. Trivedi et al. (2010) synthesized a library of 30 dihydropyrimidines, which were then evaluated for their in vitro antitubercular activity, highlighting the potential medicinal applications of these compounds (Trivedi et al., 2010).

Antioxidant Activity

Research by George, Sabitha, Kumar, and Ravi (2010) included the synthesis of 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro-5H-[1,3,4]oxadiazolo[3,2,-a][1,3,5]triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H)-one derivatives. These compounds were then assessed for their antioxidant activity, showcasing the potential for these types of compounds in combating oxidative stress (George et al., 2010).

Antimicrobial and Anticancer Evaluation

Further, Sharma et al. (2012) synthesized a series of tetrahydropyrimidine-5-carboxylic acid ethyl esters and evaluated them for their antimicrobial and anticancer potential. This study underscores the broad spectrum of biological activities that tetrahydropyrimidine derivatives can exhibit (Sharma et al., 2012).